Ethyl 1-(Cyclopropylmethyl)pyrazolo[3,4-d]pyrimidine-6-carboxylate

• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: ethyl 1-(cyclopropylmethyl)pyrazolo[3,4-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H14N4O2/c1-2-18-12(17)10-13-5-9-6-14-16(11(9)15-10)7-8-3-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key: XJHMCLSVTVDIOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C2C=NN(C2=N1)CC3CC3

Description

MFCD33548991 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33548991 involves several steps, starting with the preparation of the core structure. The reaction conditions often involve the use of methanesulfonate as a reagent, which helps in the formation of a stable crystal form .

Industrial Production Methods

Industrial production of MFCD33548991 is designed to be efficient and scalable. The process involves the use of high-purity reagents and controlled reaction conditions to ensure consistency and quality. The preparation method is simple and easy to implement, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

MFCD33548991 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions

Common reagents used in the reactions involving MFCD33548991 include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The reaction conditions vary depending on the desired outcome, with temperature, pressure, and solvent choice playing crucial roles.

Major Products Formed

The major products formed from the reactions of MFCD33548991 depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups, enhancing the compound’s reactivity and stability.

Scientific Research Applications

MFCD33548991 has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s stability and reactivity make it suitable for use in biological assays and as a probe for studying cellular processes.

Medicine: MFCD33548991 is investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials, owing to its robust chemical properties

Mechanism of Action

The mechanism of action of MFCD33548991 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, altering their activity and leading to various biological outcomes. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

MFCD33548991 can be compared with other compounds that have similar structures or functional groups. Some of the similar compounds include:

• Triazolo ring compounds
• Methanesulfonate derivatives

Uniqueness

What sets MFCD33548991 apart from similar compounds is its unique combination of stability, reactivity, and versatility. These properties make it a valuable compound for a wide range of applications, from basic research to industrial production .